Cas no 503552-19-0 (1,3-Benzodioxol-4-amine, 2-methyl-)

503552-19-0 structure
Product name:1,3-Benzodioxol-4-amine, 2-methyl-
1,3-Benzodioxol-4-amine, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxol-4-amine, 2-methyl-
- SCHEMBL4498507
- 503552-19-0
- DB-278863
-
- Inchi: InChI=1S/C8H9NO2/c1-5-10-7-4-2-3-6(9)8(7)11-5/h2-5H,9H2,1H3
- InChI Key: BHIYTHMYZWMHTF-UHFFFAOYSA-N
- SMILES: CC1OC2=CC=CC(=C2O1)N
Computed Properties
- Exact Mass: 151.063
- Monoisotopic Mass: 151.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 44.5A^2
1,3-Benzodioxol-4-amine, 2-methyl- Related Literature
-
Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
-
Alexander G. Zestos,Cheng Yang,Dale Hensley,B. Jill Venton Analyst, 2015,140, 7283-7292
-
4. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
-
Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
503552-19-0 (1,3-Benzodioxol-4-amine, 2-methyl-) Related Products
- 2375254-62-7(2-Methyl-1-[(1R,2R)-2-phenylcyclopropyl]propan-1-amine)
- 5218-29-1((5α,17β)-17-(Acetyloxy)-17-methylandrostan-3-one)
- 91426-39-0(5-(3'-Hydroxybenzylidene)hydantoin)
- 951889-30-8(2-Bromo-3-(2-trifluoromethyl)phenyl-1-propene)
- 261638-97-5(2-(3,3-Dimethylbut-1-EN-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 1225516-26-6(6-tert-butyl-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid)
- 1899058-62-8(3-2-bromo-4-(trifluoromethyl)phenylprop-2-en-1-amine)
- 1427023-95-7((5-Bromo-2-cyclopentyl-2H-[1,2,4]triazol-3-yl)-hydrazine)
- 106670-34-2(2-(4-Methylbenzyl)sulfanylethanamine)
- 1536904-79-6(4-fluoro-3-(morpholin-2-yl)-1H-indole)
Recommended suppliers
上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
